Cas no 4340-42-5 (2-Furancarbonylisocyanate)

• Product Name: 2-Furancarbonylisocyanate
• CAS No: 4340-42-5
• MF: C₆H₃NO₃
• MW: 137.092921495438
• CID: 325273
• PubChem ID: 11094682
• Update Time: 2025-04-19

2-Furancarbonylisocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonylisocyanate
• furan-2-carbonyl isocyanate
• 2-Furoicacid, anhydride with isocyanic acid (7CI,8CI)
• 2-Furoyl isocyanate
• Isocyanic acid, anhydride with2-furoic acid
• 4340-42-5
• AKOS022299868
• 2-furoylisocyanate
• SCHEMBL6161859
• furanic isocyanate
• DTXSID50454897
• QMMZKDAXYSETFV-UHFFFAOYSA-N

• Inchi： 1S/C6H3NO3/c8-4-7-6(9)5-2-1-3-10-5/h1-3H
• InChI Key： QMMZKDAXYSETFV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N=C=O)=O

Computed Properties

• Exact Mass: 137.01129
• Monoisotopic Mass: 137.011292958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.64